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Compound of Interest

Compound Name: Norcapsaicin

Cat. No.: B3061182 Get Quote

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals interested in the chemical properties and biological significance of

norcapsaicin. It is important to note that the term "norcapsaicin" can be ambiguous and is

sometimes used interchangeably with "nordihydrocapsaicin." This guide will clarify the

distinction between these two related capsaicinoids by providing their distinct chemical

identifiers.

Chemical Identifiers
For clarity, the chemical identifiers for both Norcapsaicin and Nordihydrocapsaicin are

presented in the tables below.

Table 1: Chemical Identifiers for Norcapsaicin
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Identifier Value

CAS Number 61229-08-1

IUPAC Name
(E)-N-[(4-hydroxy-3-methoxyphenyl)methyl]-7-

methyloct-5-enamide

Chemical Formula C₁₇H₂₅NO₃

Molecular Weight 291.4 g/mol

Canonical SMILES
CC(C)C=CCCCC(=O)NCC1=CC(=C(C=C1)O)O

C

InChI

InChI=1S/C17H25NO3/c1-13(2)7-5-4-6-8-

17(20)18-12-14-9-10-15(19)16(11-14)21-

3/h5,7,9-11,13,19H,4,6,8,12H2,1-3H3,

(H,18,20)/b7-5+

InChI Key UTNZMGHHFHHIAY-FNORWQNLSA-N

PubChem CID Not available

Table 2: Chemical Identifiers for Nordihydrocapsaicin
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Identifier Value

CAS Number 28789-35-7

IUPAC Name
N-[(4-hydroxy-3-methoxyphenyl)methyl]-7-

methyloctanamide

Chemical Formula C₁₇H₂₇NO₃

Molecular Weight 293.407 g/mol

Canonical SMILES CC(C)CCCCCC(=O)NCC1=CC(=C(C=C1)O)OC

InChI

InChI=1S/C17H27NO3/c1-13(2)7-5-4-6-8-

17(20)18-12-14-9-10-15(19)16(11-14)21-3/h9-

11,13,19H,4-8,12H2,1-3H3,(H,18,20)

InChI Key VQEONGKQWIFHMN-UHFFFAOYSA-N

PubChem CID 168836

Experimental Protocols
The following sections detail methodologies for the synthesis and analysis of capsaicinoids,

which are applicable to norcapsaicin and its analogs.

A common method for the synthesis of capsaicinoids involves the acylation of vanillylamine

with a specific fatty acid chloride. For the synthesis of trans-capsaicin, a multi-step process can

be employed to ensure the correct geometry of the final product.

Example Protocol for trans-Capsaicin Synthesis:

Preparation of the Acid Chloride: 8-methyl-6-nonenoic acid is reacted with a thionyl halide

(e.g., thionyl chloride) at room temperature. The solution is then heated to approximately 50-

75°C for about an hour to facilitate the conversion to the acid halide. Excess thionyl halide is

subsequently removed under vacuum.

Acylation Reaction: The synthesized acid halide is reacted with 4-hydroxy-3-

methoxybenzylamine hydrochloride (vanillylamine hydrochloride). This reaction can be
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carried out in the presence of a base, such as aqueous sodium hydroxide, in a solvent

system like dimethylformamide and ethyl ether.

Purification: The crude product can be purified using techniques such as column

chromatography, acid-base extractions, vacuum distillation, or low-temperature

crystallization.

High-performance liquid chromatography (HPLC) is a widely used technique for the

identification and quantification of capsaicinoids in various samples, such as chili peppers and

their sauces.[1]

Example Protocol for HPLC Analysis:[1]

Sample Preparation: A known weight of the sample is subjected to solvent extraction,

typically using ethanol. The extract is then filtered, for example, through a 0.45 µm filter,

before injection into the HPLC system.[2]

Chromatographic Conditions:

Instrument: A preparative high-performance liquid chromatography system.

Column: A reverse-phase column, such as a C18 column.[2]

Mobile Phase: A mixture of methanol and water is commonly used, for instance, in a 70:30

ratio.[2]

Flow Rate: A typical flow rate might be around 300 mL/min for preparative HPLC.[2]

Detection: UV detection at a wavelength of 280 nm is suitable for capsaicinoids.[2]

Column Temperature: Maintained at a constant temperature, for example, 25°C.[2]

Quantification: The concentration of each capsaicinoid is determined by comparing the peak

area in the sample chromatogram to that of a known standard. The total capsaicinoid content

can then be calculated as the sum of the individual compounds.

Signaling Pathway
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Capsaicinoids, including norcapsaicin and nordihydrocapsaicin, exert their biological effects

primarily through the activation of the Transient Receptor Potential Vanilloid 1 (TRPV1) ion

channel.[3] The activation of this channel leads to a cascade of intracellular signaling events.
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Caption: TRPV1 Signaling Pathway Activated by Capsaicinoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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